Cas no 677743-50-9 ((2-Chloro-4-cyanophenyl)boronic acid)

(2-Chloro-4-cyanophenyl)boronic acid structure
677743-50-9 structure
Product Name:(2-Chloro-4-cyanophenyl)boronic acid
CAS No:677743-50-9
MF:C7H5BClNO2
MW:181.384100675583
MDL:MFCD18392511
CID:1024512
PubChem ID:22052059
Update Time:2025-04-20

(2-Chloro-4-cyanophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-4-cyanophenyl)boronic acid
    • 2-Chloro-4-cyanophenylboronic Acid
    • MDL: MFCD18392511
    • Inchi: 1S/C7H5BClNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3,11-12H
    • InChI Key: MSCQYLAIRMCGGF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C#N)C=CC=1B(O)O

Computed Properties

  • Exact Mass: 181.01000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 367.1±52.0 °C(Predicted)
  • PSA: 64.25000
  • LogP: -0.10852

(2-Chloro-4-cyanophenyl)boronic acid Pricemore >>

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